Cas no 1261460-65-4 (Ethyl 2-(quinolin-5-yl)acetate)

• Product Name: Ethyl 2-(quinolin-5-yl)acetate
• CAS No: 1261460-65-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4822465
• PubChem ID: 79018101
• Update Time: 2025-06-12

Ethyl 2-(quinolin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(quinolin-5-yl)acetate
• Ethyl quinoline-5-acetate
• Ethyl 2-(quinolin-5-yl)acetate

• Inchi： 1S/C13H13NO2/c1-2-16-13(15)9-10-5-3-7-12-11(10)6-4-8-14-12/h3-8H,2,9H2,1H3
• InChI Key： MEOBXRFEAMUTRU-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC=CC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 215.095
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Ethyl 2-(quinolin-5-yl)acetate

Comprehensive Overview of Ethyl 2-(quinolin-5-yl)acetate (CAS No. 1261460-65-4): Properties, Applications, and Industry Insights

Ethyl 2-(quinolin-5-yl)acetate (CAS No. 1261460-65-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique quinoline-based structure. This ester derivative combines the aromatic quinoline scaffold with an ethyl acetate functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "quinoline-5-yl acetate derivatives" or "CAS 1261460-65-4 applications," reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₁₃H₁₃NO₂, and weight of 215.25 g/mol underscore its potential as a building block for heterocyclic chemistry. Its ethyl ester moiety enhances solubility in organic solvents, a feature often highlighted in queries like "solubility of Ethyl 2-(quinolin-5-yl)acetate." Recent studies emphasize its role in developing fluorescent probes and antimicrobial agents, aligning with trends in "green chemistry" and "sustainable synthesis."

From a synthetic perspective, CAS 1261460-65-4 is typically prepared via Pd-catalyzed cross-coupling or esterification reactions, topics frequently explored in academic forums. Industry professionals often inquire about "scalable production methods" or "quinoline-5-yl acetic acid derivatives," indicating demand for cost-effective routes. Notably, its low toxicity profile (as per preliminary data) makes it preferable for bioconjugation applications, a hotspot in "targeted drug delivery" research.

Market analysts project growth for quinoline-based intermediates like Ethyl 2-(quinolin-5-yl)acetate, driven by expanding "pharmaceutical outsourcing" and "high-throughput screening" needs. SEO metrics reveal spikes in searches for "buy quinolin-5-yl acetate" and "CAS 1261460-65-4 suppliers," underscoring commercial interest. Regulatory-compliant storage (dry, 2–8°C) and handling guidelines are also frequently queried, reflecting user concerns about compound stability.

Innovative applications include its use in OLED materials and catalysis, resonating with trends in "energy-efficient technologies." The compound's UV absorption properties (λ_max ~270 nm) further enable its utility in "photostability studies," a niche yet growing field. As research progresses, Ethyl 2-(quinolin-5-yl)acetate continues to bridge gaps between academic exploration and industrial innovation, solidifying its status as a high-value chemical entity.